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Compound of Interest |

4-Hydroxy-2-
Compound Name: (methyilthio)pyrimidine-5-

carbonitrile

Cat. No.: B1349773

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties of 4-
Hydroxy-2-(methylthio)pyrimidine-5-carbonitrile, a heterocyclic compound with potential
applications in medicinal chemistry and organic synthesis. This document outlines its key
physical constants, detailed experimental protocols for their determination, and a summary of
its synthesis.

Physicochemical Data

The experimentally determined melting point and density of 4-Hydroxy-2-
(methylthio)pyrimidine-5-carbonitrile are summarized below. These properties are critical for
material characterization, purity assessment, and process development.
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Property Value Conditions

Melting Point 222-224 °C Measured in isopropanol[1]
Density 1.42 + 0.1 g/lcm3 20 °C, 760 Torr[1]
Appearance Light yellow to yellow solid

Purity 97% (2]

Sealed in a dry environment at
Storage [2]
room temperature

Experimental Protocols

The following sections detail the standard methodologies for determining the melting point and
density of solid compounds like 4-Hydroxy-2-(methylthio)pyrimidine-5-carbonitrile.

Melting Point Determination

The melting point of a crystalline solid is a crucial indicator of its purity.[1] Pure crystalline
substances typically exhibit a sharp, well-defined melting point.[1] The presence of impurities
generally leads to a depression and broadening of the melting range. A common and reliable
method for melting point determination is the capillary method.[3]

Principle: A small, powdered sample of the substance is heated at a controlled rate, and the
temperature at which the substance transitions from a solid to a liquid is recorded.[3]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or DigiMelt)[4]

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer (calibrated)
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Procedure:

o Sample Preparation: The sample must be completely dry and in a fine powdered form to
ensure efficient and reproducible heat transfer.[1] If necessary, grind the crystalline sample
into a fine powder using a mortar and pestle.[1]

o Capillary Tube Packing: Press the open end of a capillary tube into the powdered sample. A
small amount of the compound will be forced into the tube. Tap the sealed end of the tube on
a hard surface to pack the sample down. The height of the packed sample should be
approximately 1-2 mm.[2]

e Measurement:
o Place the packed capillary tube into the heating block of the melting point apparatus.[3]

o For an unknown sample, a rapid initial heating can be performed to determine an
approximate melting range.[4]

o For a precise measurement, begin heating at a rate of about 3-4 °C/min until the
temperature is 4-6 °C below the expected melting point.[2]

o Reduce the heating rate to 1-2 °C/min to allow for thermal equilibrium.[2]

o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range) and the temperature at which the entire sample has turned into a clear
liquid (the end of the melting range).

Density Determination

Density is a fundamental physical property defined as the mass of a substance per unit
volume.[5] For solid materials, several methods can be employed for accurate density
measurement, including pycnometry and the gravimetric buoyancy technique based on
Archimedes' principle.[5][6]

Principle (Gas Pycnometry): This non-destructive method determines the volume of a solid by
measuring the displacement of a gas (typically helium) within a calibrated chamber.[6] The
density is then calculated from the sample's mass and its measured volume.[6]
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Apparatus:
e Gas pycnometer[6]
e Analytical balance
e Spatula
Procedure:
o Mass Measurement: Accurately weigh the solid sample using an analytical balance.
e Volume Measurement:
o Place the weighed sample into the sample chamber of the gas pycnometer.[6]

o The instrument will then automatically introduce a known pressure of an inert gas (e.g.,
helium) into a reference chamber and then expand it into the sample chamber.[6]

o By measuring the pressure change, the instrument calculates the volume of the solid
sample, excluding any open pores.[6]

» Density Calculation: The density of the sample is calculated by the instrument using the
formula: Density = Mass / Volume.

Synthesis Workflow

The synthesis of 4-Hydroxy-2-(methylthio)pyrimidine-5-carbonitrile can be achieved
through the condensation of 2-Methyl-2-isothiourea and ethyl ethoxycarbonylcyanoacetate in
the presence of a base.[1]
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Click to download full resolution via product page

Caption: Synthesis workflow for 4-Hydroxy-2-(methylthio)pyrimidine-5-carbonitrile.

Applications in Drug Development

Derivatives of pyrimidine-5-carbonitrile are recognized for their diverse pharmacological
activities and are of significant interest in drug discovery. Various studies have explored their
potential as anticancer and anthelmintic agents. Specifically, certain pyrimidine-5-carbonitrile
derivatives have been investigated for their cytotoxic activity against cancer cell lines and their
ability to induce apoptosis.[7][8] The core structure of 4-Hydroxy-2-(methylthio)pyrimidine-5-
carbonitrile serves as a valuable scaffold for the synthesis of more complex molecules with
potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://uomus.edu.iq/img/lectures21/MUCLecture_2023_121237253.pdf
https://teaching.ch.ntu.edu.tw/gclab/eng/wp-content/uploads/5_M20_Melting-pointRecrystallization.pdf
https://www.westlab.com/blog/measuring-melting-point
https://jan.ucc.nau.edu/~jkn/235Manual
https://knowledge.reagecon.com/density-measurement-and-density-standards/
https://www.eag.com/techniques/density-determination-of-solids-and-liquids/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8967206/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8967206/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11920053/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11920053/
https://www.benchchem.com/product/b1349773#melting-point-and-density-of-4-hydroxy-2-methylthio-pyrimidine-5-carbonitrile
https://www.benchchem.com/product/b1349773#melting-point-and-density-of-4-hydroxy-2-methylthio-pyrimidine-5-carbonitrile
https://www.benchchem.com/product/b1349773#melting-point-and-density-of-4-hydroxy-2-methylthio-pyrimidine-5-carbonitrile
https://www.benchchem.com/product/b1349773#melting-point-and-density-of-4-hydroxy-2-methylthio-pyrimidine-5-carbonitrile
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1349773?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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